Cas no 1279717-10-0 (9-chloro-7,10-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene)

• Product Name: 9-chloro-7,10-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene
• CAS No: 1279717-10-0
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD20486955
• CID: 4585836
• PubChem ID: 121553457
• Update Time: 2025-07-23

9-chloro-7,10-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene Chemical and Physical Properties

Names and Identifiers

• 9-chloro-7,10-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene
• 9-chloro-7,10-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene

• MDL： MFCD20486955
• Inchi： 1S/C10H9ClN2/c11-10-9-7(4-5-12-10)6-2-1-3-8(6)13-9/h4-5,13H,1-3H2
• InChI Key： GXYFMWSZWRVRSU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2C3CCCC=3NC1=2

Additional information on 9-chloro-7,10-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene

Recent Advances in the Study of 9-Chloro-7,10-diazatricyclo[6.4.0.0²,⁶]dodeca-1(12),2(6),8,10-tetraene (CAS: 1279717-10-0)

The compound 9-chloro-7,10-diazatricyclo[6.4.0.0²,⁶]dodeca-1(12),2(6),8,10-tetraene (CAS: 1279717-10-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by its fused tricyclic system, presents a promising platform for the development of novel bioactive molecules. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a compound of interest for drug discovery initiatives.

One of the key areas of research has focused on the synthetic routes to access 9-chloro-7,10-diazatricyclo[6.4.0.0²,⁶]dodeca-1(12),2(6),8,10-tetraene. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis involving a palladium-catalyzed intramolecular cyclization, achieving a yield of 78% with high purity. The synthetic approach emphasized scalability, which is critical for further preclinical and clinical development. Additionally, computational studies have been employed to predict the compound's reactivity and stability under various conditions, providing valuable insights for formulation development.

Pharmacological evaluations have revealed that 9-chloro-7,10-diazatricyclo[6.4.0.0²,⁶]dodeca-1(12),2(6),8,10-tetraene exhibits potent inhibitory activity against several kinase targets, including cyclin-dependent kinases (CDKs) and tyrosine kinases. In vitro assays demonstrated IC50 values in the low nanomolar range, suggesting high affinity for these enzymes. Furthermore, the compound showed selective cytotoxicity against cancer cell lines, particularly in models of breast and lung cancer, while sparing normal cells. These findings were corroborated by in vivo studies in xenograft models, where the compound significantly reduced tumor growth without observable toxicity at therapeutic doses.

Mechanistic studies have elucidated the compound's mode of action, highlighting its ability to induce cell cycle arrest and apoptosis in cancer cells. Transcriptomic and proteomic analyses revealed downregulation of key oncogenic pathways, including PI3K/AKT and MAPK/ERK signaling. The chloro substituent at the 9-position was identified as critical for binding to the ATP pocket of target kinases, as evidenced by X-ray crystallography and molecular docking simulations. Structure-activity relationship (SAR) studies are ongoing to optimize the compound's potency and pharmacokinetic properties.

In addition to its anticancer potential, recent investigations have explored the application of 9-chloro-7,10-diazatricyclo[6.4.0.0²,⁶]dodeca-1(12),2(6),8,10-tetraene in neurodegenerative diseases. Preliminary data suggest that the compound may modulate protein aggregation pathways implicated in Alzheimer's and Parkinson's diseases. These findings open new avenues for repurposing the scaffold in CNS drug development, although further validation is required.

In conclusion, 9-chloro-7,10-diazatricyclo[6.4.0.0²,⁶]dodeca-1(12),2(6),8,10-tetraene (CAS: 1279717-10-0) represents a versatile and promising candidate for therapeutic development. Its synthetic accessibility, potent biological activity, and well-characterized mechanism of action position it as a valuable tool for both basic research and drug discovery. Future studies should focus on advancing the compound through preclinical development, optimizing its drug-like properties, and exploring its potential in additional disease areas.